1-(2-Methoxy-ethyl)-2-methyl-1H-indol-5-ylamine hydrochloride

• IUPAC Name: 1-(2-methoxyethyl)-2-methylindol-5-amine;hydrochloride
• InChI: InChI=1S/C12H16N2O.ClH/c1-9-7-10-8-11(13)3-4-12(10)14(9)5-6-15-2;/h3-4,7-8H,5-6,13H2,1-2H3;1H
• InChI Key: CHQPHHBZQCCXOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1CCOC)C=CC(=C2)N.Cl
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions of the reaction.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Synthesis and Chemical Properties

1-(2-Methoxy-ethyl)-2-methyl-1H-indol-5-ylamine hydrochloride is related to a class of compounds with significant biological and medicinal properties. Research has shown that derivatives of isoxazolone, which share a similar structural motif with the compound , exhibit considerable biological activities. These derivatives are useful intermediates for synthesizing various heterocycles and are involved in numerous chemical transformations. A study by Laroum et al. (2019) highlights a facile synthesis method for isoxazolone derivatives, emphasizing the importance of such compounds in medicinal chemistry and drug design. The research presents an environmentally friendly procedure for preparing heterocycles through multi-component reactions, which might be applicable to the synthesis and exploration of the biological activities of 1-(2-Methoxy-ethyl)-2-methyl-1H-indol-5-ylamine hydrochloride and its derivatives (Laroum et al., 2019).

Antioxidant Evaluation

The antioxidant properties of chemical compounds are crucial for their potential therapeutic applications, particularly in combating oxidative stress-related diseases. The study by Laroum et al. (2019) also delves into the antioxidant evaluation of synthesized heterocycles, which can shed light on the potential of 1-(2-Methoxy-ethyl)-2-methyl-1H-indol-5-ylamine hydrochloride to act as an antioxidant. Understanding the antioxidant capacity of this compound can pave the way for its use in developing treatments for conditions where oxidative stress plays a key role (Laroum et al., 2019).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems and the biochemical reactions it induces or inhibits.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and using the compound. This can include toxicity, flammability, environmental impact, and precautions for safe handling and storage.